Cas no 74571-80-5 (5-bromo-2,4-dimethylphenol)

• Product Name: 5-bromo-2,4-dimethylphenol
• CAS No: 74571-80-5
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 3484530
• PubChem ID: 12617732
• Update Time: 2025-07-22

5-bromo-2,4-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• PHENOL, 5-BROMO-2,4-DIMETHYL-
• 5-Bromo-2,4-dimethylphenol
• SCHEMBL482183
• QKHNPALIFLTMJG-UHFFFAOYSA-N
• 74571-80-5
• CS-0190097
• EN300-142408
• 5-Brom-2,4-dimethylphenol
• MFCD24714524
• DB-382070
• ZCA57180
• E92905
• 5-bromo-2,4-dimethylphenol

• Inchi： 1S/C8H9BrO/c1-5-3-6(2)8(10)4-7(5)9/h3-4,10H,1-2H3
• InChI Key： QKHNPALIFLTMJG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=CC=1C)O

Computed Properties

• Exact Mass: 199.98368Da
• Monoisotopic Mass: 199.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-bromo-2,4-dimethylphenol

Professional Introduction to 5-bromo-2,4-dimethylphenol (CAS No. 74571-80-5)

5-bromo-2,4-dimethylphenol is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique molecular structure and versatile applications. With a CAS number of 74571-80-5, this compound has garnered attention for its role in synthesizing various pharmacologically active molecules. Its molecular formula, C₈H₈BrO, reflects a brominated aromatic ring system with two methyl substituents, making it a valuable intermediate in the development of fine chemicals and drug candidates.

The< strong>5-bromo-2,4-dimethylphenol molecule exhibits notable reactivity due to the presence of both bromine and hydroxyl functional groups. The bromine atom provides a site for further substitution or coupling reactions, while the hydroxyl group allows for interactions with other functional moieties, such as amines or carboxylic acids. This dual functionality makes it an indispensable building block in medicinal chemistry, particularly in the synthesis of heterocyclic compounds and bioactive molecules.

In recent years, the< strong>5-bromo-2,4-dimethylphenol has been extensively studied for its potential applications in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its utility in generating substituted phenols that exhibit inhibitory effects on specific enzymatic targets relevant to human diseases. The< strong>CAS No. 74571-80-5 identifier ensures precise referencing in scientific literature and regulatory submissions.

The pharmaceutical industry has shown particular interest in derivatives of< strong>5-bromo-2,4-dimethylphenol due to their structural diversity and biological activity. Recent advancements in computational chemistry have enabled the prediction of novel derivatives with enhanced efficacy and reduced toxicity. By employing molecular modeling techniques, researchers can optimize the placement of substituents on the< strong>5-bromo-2,4-dimethylphenol backbone to improve pharmacokinetic profiles. This approach has led to the identification of promising candidates for further preclinical evaluation.

Beyond pharmaceutical applications, the< strong>5-bromo-2,4-dimethylphenol finds utility in agrochemical research as well. Its structural motif is reminiscent of natural products that exhibit phytotoxic effects, making it a candidate for developing environmentally friendly pesticides. The bromine atom facilitates modifications that can enhance binding affinity to biological targets involved in plant growth regulation. Such innovations align with global efforts to reduce reliance on traditional agrochemicals while maintaining crop protection efficacy.

The synthesis of< strong>5-bromo-2,4-dimethylphenol typically involves bromination and methylation reactions starting from commercially available aromatic precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can access high-quality material for their studies. Techniques such as catalytic bromination and directed methylation allow for precise control over regioselectivity, minimizing unwanted side reactions.

In academic research circles,< strong>CAS No. 74571-80-5-labeled< strong>5-bromo-2,4-dimethylphenol is frequently employed as a reference standard for method development and validation. Its well-characterized properties make it an ideal candidate for benchmarking new synthetic routes or analytical techniques. Collaborative studies across institutions often utilize this compound to foster knowledge exchange and standardize experimental protocols within the chemical community.

The environmental impact of< strong>5-bromo-2,4-dimethylphenol usage is also a subject of interest among regulatory agencies and environmental scientists. While it is not classified as hazardous under current regulations, its persistence in aquatic systems raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprint without compromising on yield or quality.

The future prospects of< strong>5-bromo-2,4-dimethylphenol are bright, with ongoing research exploring its potential in emerging fields such as nanomedicine and materials science. Its ability to undergo functionalization makes it a versatile platform for designing novel materials with tailored properties. For example, researchers are investigating its incorporation into polymer matrices to enhance thermal stability or mechanical strength.

In conclusion,< strong>CAS No. 74571-80-5-referenced< strong>5-bromo-2,4-dimethylphenol represents a cornerstone compound in modern chemical synthesis and drug discovery. Its unique structural features continue to inspire innovative applications across multiple industries. As scientific understanding evolves and new methodologies emerge,< strong>CAS No. 74571-80-5-labeled< strong>5-bromo-2,4-dimethylphenol will undoubtedly remain at the forefront of chemical research for years to come.